Cas no 628725-21-3 (N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine)

• Product Name: N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine
• CAS No: 628725-21-3
• MF: C₂₄H₂₄N₆O
• MW: 412.486964225769
• CID: 823950
• PubChem ID: 11582336
• Update Time: 2025-05-19

N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine
• 2,4-Bis(3-methylphenylamino)-6-(4-methoxyphenylamino)-1,3,5-triazine
• N-(4-Methoxyphenyl)-N',N''-di(3-methylphenyl)-2,4,6-triamino-1,3,5-triazine
• 6-N-(4-methoxyphenyl)-2-N,4-N-bis(3-methylphenyl)-1,3,5-triazine-2,4,6-triamine
• AG-G-31737
• AGN-PC-00C1Q3
• AK122716
• CTK2F2298
• KB-164566
• N2-(4-Methoxyphenyl)-N4,N6-bis(3-methylphenyl)-1,3,5-triazine-2,4,6-triamine
• SureCN824521
• DB-343761
• AKOS015891456
• 628725-21-3
• DTXSID80468942
• N~2~-(4-Methoxyphenyl)-N~4~,N~6~-bis(3-methylphenyl)-1,3,5-triazine-2,4,6-triamine
• SCHEMBL824521
• SB73573

• MDL： MFCD19440886
• Inchi： 1S/C24H24N6O/c1-16-6-4-8-19(14-16)26-23-28-22(25-18-10-12-21(31-3)13-11-18)29-24(30-23)27-20-9-5-7-17(2)15-20/h4-15H,1-3H3,(H3,25,26,27,28,29,30)
• InChI Key： KQJHEAUPUFGPOR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1=NC(=NC(=N1)NC1=CC=CC(C)=C1)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 412.20100
• Monoisotopic Mass: 412.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.273
• PSA: 83.99000
• LogP: 5.94680

N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine

N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine and Its Significance in Modern Chemical Biology

N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine (CAS No. 628725-21-3) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research. This compound belongs to the triazine class of heterocyclic compounds, which are known for their versatility and utility in various chemical and biological processes. The presence of multiple substituents, including 4-methoxyphenyl and m-tolyl groups, contributes to its complex molecular architecture and enhances its reactivity, making it a valuable scaffold for further chemical modifications and functionalizations.

The structural composition of N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine is characterized by a central triazine ring substituted at multiple positions. This arrangement provides multiple sites for interaction with biological targets, making it an attractive candidate for the development of novel bioactive molecules. The 4-methoxyphenyl group introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, while the m-tolyl groups contribute to steric hindrance and electronic effects that can modulate the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in utilizing triazine derivatives as pharmacophores due to their ability to engage with various biological receptors and enzymes. Studies have shown that compounds containing the triazine core can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine suggests that it may interact with biological targets in a unique manner, potentially leading to the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of the 4-methoxyphenyl and m-tolyl substituents creates a diverse chemical space that can be explored through structure-activity relationship (SAR) studies. By systematically modifying these groups or introducing additional functional moieties, researchers can fine-tune the compound's properties to optimize its biological activity. This approach has been successfully employed in the development of several FDA-approved drugs.

The synthetic chemistry of N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine presents both challenges and opportunities. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently. These methods not only improve the overall yield but also allow for greater flexibility in modifying the substituents.

In addition to its pharmaceutical potential, this compound has shown promise in material science applications. Triazine derivatives are known for their thermal stability and mechanical strength, making them suitable candidates for use in polymers and coatings. The presence of multiple reactive sites in N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine allows for further functionalization into advanced materials with tailored properties.

The latest research on N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine has focused on its interaction with biological targets at the molecular level. Computational studies have been instrumental in predicting binding modes and affinities between this compound and various proteins. These studies provide valuable insights into how the compound might modulate biological pathways and could guide the design of more effective derivatives.

In conclusion,N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine(CAS No. 628725-21-3) represents a significant advancement in chemical biology with its unique structural features and multifaceted applications. Its potential as a pharmacophore for drug discovery and its utility in material science highlight its importance as a research tool. As our understanding of its properties continues to grow，this compound is likely to play an increasingly important role in both academic research and industrial applications.